A nonstoichiometric SnO2−δ nanocrystal-based counter electrode for remarkably improving the performance of dye-sensitized solar cells†

Abstract
We report the fabrication of a highly active nonstoichiometric SnO2−δ based counter electrode for dye-sensitized solar cells (DSSCs). The introduction of oxygen vacancies into SnO2 results in a much lower charge transfer resistance and a higher polarization current density. The solar energy conversion efficiency of the SnO2−δ based DSSCs is increased by 67%.
